Cas no 2137679-84-4 (1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester
• CAS No: 2137679-84-4
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 5297767
• Update Time: 2025-10-29

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester

• Inchi： 1S/C11H12N2O3S/c1-6-4-5-17-9(6)7-8(11(15)16-3)12-13(2)10(7)14/h4-5,14H,1-3H3
• InChI Key： AYNDWNGOTKIEFY-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C2SC=CC=2C)C(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester

Introduction to 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester (CAS No. 2137679-84-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester, identified by its CAS number 2137679-84-4, represents a structurally complex and pharmacologically intriguing molecule. As a derivative of pyrazole, this compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique scaffold and potential biological activities. The presence of multiple functional groups, including a hydroxyl moiety, a methyl ester group, and a thienyl substituent, contributes to its versatility and makes it a promising candidate for further investigation.

Pyrazole derivatives have long been recognized for their broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory effects to anticancer properties. Among these derivatives, compounds featuring a carboxylic acid functionality are particularly noteworthy due to their ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester may confer unique binding properties that distinguish it from other pyrazole-based molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the hydroxyl group at the 5-position and the thienyl substituent at the 4-position may play critical roles in modulating the compound's interactions with biological targets. These insights have guided the design of novel derivatives aimed at enhancing potency and selectivity. For instance, modifications to the thienyl ring have been explored to optimize pharmacokinetic profiles, while the ester group offers a handle for further derivatization via hydrolysis or transesterification.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include condensation reactions to form the pyrazole core, followed by functional group interconversions such as esterification and substitution at specific positions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the thienyl moiety, demonstrating the compound's compatibility with modern synthetic methodologies.

In vitro studies have begun to unravel the potential pharmacological properties of this compound. Initial assays have shown promise in inhibiting certain enzymes implicated in inflammatory pathways, suggesting its utility as an anti-inflammatory agent. Additionally, preliminary cytotoxicity assays indicate that 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester exhibits modest activity against several cancer cell lines. These findings align with the broader trend of leveraging pyrazole derivatives as scaffolds for drug discovery efforts.

The structural features of this compound also make it an attractive starting point for exploring structure-activity relationships (SAR). By systematically varying substituents such as the hydroxyl group or the thienyl ring, researchers can gain deeper insights into which elements contribute most significantly to biological activity. This approach is particularly valuable in medicinal chemistry pipelines where rapid optimization is essential for identifying lead compounds.

From a chemical biology perspective, understanding how 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester interacts with biological targets can provide valuable insights into disease mechanisms. For example, if this compound binds to an enzyme involved in metabolic pathways relevant to neurological disorders, it could serve as a tool compound for elucidating pathway dynamics. Such knowledge is critical for developing targeted therapies that address underlying pathophysiology rather than merely alleviating symptoms.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. The thienyl moiety present in 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(3-methyl-2-thienyl)-, methyl ester echoes motifs found in numerous bioactive natural products. This connection underscores the importance of harnessing nature's chemical diversity as inspiration for synthetic efforts aimed at developing novel therapeutics.

Future directions for research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating its behavior under physiological conditions through biophysical techniques such as NMR spectroscopy and mass spectrometry. Additionally, collaborations between synthetic chemists and biologists could accelerate the translation of laboratory findings into preclinical studies where appropriate.

In conclusion,1H-Pyrazole-3-carboxylic acid, 5-hydroxy, 1-methyl, 4-(3-methyl--thienyl)-, methyl ester (CAS No. 2137679--84--4) exemplifies how structurally complex molecules derived from well-studied heterocycles can continue to yield new opportunities for therapeutic intervention. Its unique combination of functional groups positions it as a valuable asset in both academic research and industrial drug development pipelines.